(2S)-2,7,8-Trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol

• CAS No.: 1406-66-2
• Product Name: (2S)-2,7,8-Trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• Molecular Formula: C28H48O2
• Molecular Weight: 416.7 g/mol
• IUPAC Name: (2S)-2,7,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• Standard InChI: InChI=1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-19-26(29)23(5)24(6)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28+/m1/s1
• Standard InChIKey: QUEDXNHFTDJVIY-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C=C2CC[C@](OC2=C1C)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O
• SMILES: CC1=C(C=C2CCC(OC2=C1C)(C)CCCC(C)CCCC(C)CCCC(C)C)O
• Canonical SMILES: CC1=C(C=C2CCC(OC2=C1C)(C)CCCC(C)CCCC(C)CCCC(C)C)O
• Boiling Point: 662 °F at 760 mm Hg decomposes (NTP, 1992)
• Density: 0.95 at 77 °F (NTP, 1992)
• Melting Point: 36.5 to 38.3 °F (NTP, 1992); -3.0 °C
• Physical Description: Alpha-tocopherol is a pale yellow, viscous liquid. (NTP, 1992); Solid
• Description: Gamma-Tocopherol, also known as vitaplus e or DL-alpha-tocopherol, belongs to the class of organic compounds known as tocopherols. These are vitamin E derivatives containing a saturated trimethyltridecyl chain attached to the carbon C6 atom of a benzopyran ring system. The differ from tocotrienols that contain an unsaturated trimethyltrideca-3, 7, 11-trien-1-yl chain. Gamma-Tocopherol is considered to be a practically insoluble (in water) and relatively neutral molecule. Gamma-Tocopherol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, blood, and breast milk. Within the cell, Gamma-tocopherol is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, Gamma-tocopherol can be found in a number of food items such as painted comber, sausage, cake, and spinach. This makes Gamma-tocopherol a potential biomarker for the consumption of these food products.; A collective name for a group of closely related lipids that contain substitutions on the 2H-1-benzopyran-6-ol nucleus and a long hydrocarbon chain of isoprenoid units. They are antioxidants by virtue of the phenolic hydrogen. Tocopherols react with the most reactive form of oxygen and protect unsaturated fatty acids from oxidation.; Alpha-tocopherol is a pale yellow, viscous liquid. (NTP, 1992)
• Solubility: Insoluble (NTP, 1992); 128 mg/mL
• Synonyms: Abortosan; Antioxidans E-Hevert; Aquasol E; Auxina E; Bio E; Biopto-E; Biosan; Bioweyxin; Dal E; Dal-E; Davitamon; Dermorelle; Detulin; E Mulsin; E Vicotrat; E Vitamin E; E-ferol; E-Mulsin; E-Vicotrat; E-Vitamin-ratiopharm; Ecoro; Elex Verla; Embial; Ephynal; Eplonat; Equivit E; EUNOVA Vitamin E; Eusovit; Evion; Hydrovit E; Lasar; Malton E; Micorvit E; Mowivit Vitamin E; Puncto E; Richtavit E; Sanavitan S; Snow-E Muscle, Energy and Feritility; Spondyvit; Tocolion; Tocopa; Tocopharm; Tocopherol; Tocopherol Bayer; Tocopherols; Tocovital; Togasan Vitamin E; Unique E; Uno Vit; Uno-Vit; UnoVit; Vibolex; Vit E hydrosol; Vit. E Stada; Vita E; Vita Plus E; Vita-E; Vita-Plus E; VitaE; Vitagutt Vitamin E; Vitamin E AL; Vitamin E Dragees; Vitamin E EVI MIRALE; Vitamin E mp; Vitamin E Natur; Vitamin E Sanum; Vitamin E Suspension; Vitamin E, Mowivit; Vitamin E, Togasan; Vitamin E, Vitagutt; Vitamin E-mp; Vitamin Emp; Vitamin-E Dragees; Vitamin-E EVI-MIRALE; Vitamine E GNR; VitaminE EVIMIRALE; VitaPlus E; Vitazell
• PubChem Compound: 10740654
• Last Modified: Nov 11 2021